N-(4-chlorophenyl)-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C16H11ClN2O2/c17-10-5-7-11(8-6-10)19-16(21)15(20)13-9-18-14-4-2-1-3-12(13)14/h1-9,18H,(H,19,21)
• InChI Key: VNPGQWCAWFGPDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H11ClN2O2
• Molecular Weight: 298.72 g/mol

Description

N-(4-chlorophenyl)-2-(1H-indol-3-yl)-2-oxoacetamide, commonly known as C16, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. C16 belongs to a class of compounds known as indole-2-carboxamides, which have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Scientific Research Applications

Cannabinoid Receptor Ligand

N-(4-chlorophenyl)-2-(1H-indol-3-yl)-2-oxoacetamide derivatives have been studied for their potential as cannabinoid receptor ligands. Moldovan et al. (2017) synthesized a series of indol-3-yl-oxoacetamides, showing that fluorinated derivatives exhibited potent and selective CB2 ligand properties (Moldovan et al., 2017).

Antibacterial Agents

Research by Desai et al. (2008) involved synthesizing various 2-(4-chlorophenyl)-N-(4-oxo-2-aryl(1,3 thiazolidin-3-yl))acetamides, which demonstrated moderate to good antibacterial activity against both gram-positive and gram-negative bacteria (Desai et al., 2008).

Antiplasmodial Properties

Mphahlele et al. (2017) synthesized a series of novel N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides, evaluating them for in vitro antiplasmodial properties. These compounds showed potential activity against the chloroquine-sensitive 3D7 strain of Plasmodium falciparum (Mphahlele et al., 2017).

Antimicrobial and Antifungal Agents

Debnath and Ganguly (2015) synthesized a series of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives, which exhibited promising antibacterial and antifungal activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Nematicidal Activity

Kaur (2019) reported the synthesis of 2-(1H-indol-3-yl)-N-(aryl)-2-oxoacetamide amine-based indole derivatives, which showed significant nematicidal activity against the root-knot nematode Meloidogyne incognita. Chlorine-substituted indole derivatives were particularly effective (Kaur, 2019).

Anti-inflammatory Agents

Research by Rehman et al. (2022) focused on synthesizing 1-(4-(2-(1H-indol-1-yl)-2-oxoethoxy)phenyl)-3-phenylprop-2-en-1-one derivatives, which were then evaluated for anti-inflammatory activity. These compounds showed promise as anti-inflammatory agents (Rehman et al., 2022).

Antioxidant Properties

Gopi and Dhanaraju (2020) synthesized N-(substituted phenyl)-2-(3-(hydroxyimino) methyl)-1H-indol-1-yl) acetamide derivatives and evaluated their antioxidant activity. These compounds displayed considerable antioxidant activity in various assays (Gopi & Dhanaraju, 2020).